Cas no 862813-61-4 (N-(2,3-dihydro-1,4-benzodioxin-2-yl)methyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide)
N-(2,3-dihydro-1,4-benzodioxin-2-yl)methyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2,3-dihydro-1,4-benzodioxin-2-yl)methyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
- N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
- CCG-136905
- N-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
- AKOS022035557
- 862813-61-4
- N-((2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
- AKOS001869924
- F0675-0443
-
- Inchi: 1S/C20H18N2O4/c1-12-18(14-6-2-3-7-15(14)22-12)19(23)20(24)21-10-13-11-25-16-8-4-5-9-17(16)26-13/h2-9,13,22H,10-11H2,1H3,(H,21,24)
- InChI Key: MPGMUEBQCCOBOI-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2OCC1CNC(C(C1=C(C)NC2C=CC=CC1=2)=O)=O
Computed Properties
- Exact Mass: 350.12665706g/mol
- Monoisotopic Mass: 350.12665706g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 540
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 80.4Ų
N-(2,3-dihydro-1,4-benzodioxin-2-yl)methyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0675-0443-2μmol |
N-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide |
862813-61-4 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0675-0443-5μmol |
N-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide |
862813-61-4 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0675-0443-10μmol |
N-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide |
862813-61-4 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0675-0443-20μmol |
N-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide |
862813-61-4 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0675-0443-1mg |
N-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide |
862813-61-4 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0675-0443-2mg |
N-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide |
862813-61-4 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0675-0443-3mg |
N-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide |
862813-61-4 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0675-0443-4mg |
N-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide |
862813-61-4 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0675-0443-5mg |
N-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide |
862813-61-4 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0675-0443-10mg |
N-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide |
862813-61-4 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(2,3-dihydro-1,4-benzodioxin-2-yl)methyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on N-(2,3-dihydro-1,4-benzodioxin-2-yl)methyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
Professional Introduction to N-(2,3-dihydro-1,4-benzodioxin-2-yl)methyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide (CAS No. 862813-61-4)
N-(2,3-dihydro-1,4-benzodioxin-2-yl)methyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide, identified by its CAS number 862813-61-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a complex aromatic and heterocyclic structure, has garnered attention due to its potential biological activities and its utility in the development of novel therapeutic agents.
The core structure of this compound includes a benzodioxin moiety, which is known for its presence in various pharmacologically active molecules. The benzodioxin ring system, characterized by its oxygen-containing aromatic structure, contributes to the compound's unique electronic and steric properties. These properties are crucial in determining its interaction with biological targets, such as enzymes and receptors.
Additionally, the presence of a 1H-indole group in the molecule adds another layer of complexity. The indole scaffold is widely recognized for its role in numerous bioactive natural products and pharmaceuticals. Specifically, the 2-methyl substituent on the indole ring enhances the molecule's lipophilicity, which can be advantageous for membrane permeability and oral bioavailability.
The acetoamide functional group at the C-terminal end of the molecule further influences its pharmacological profile. Acetoamides are common pharmacophores found in many drugs due to their ability to modulate enzyme activity and receptor binding. In this context, the 2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide moiety may play a critical role in the compound's mechanism of action by interacting with specific biological targets.
Recent research has highlighted the importance of such multifaceted molecular architectures in drug discovery. The combination of a benzodioxin ring and an indole moiety provides a unique scaffold that can be further modified to optimize biological activity. This approach aligns with the growing trend in medicinal chemistry towards designing molecules with multiple functional groups that can simultaneously interact with different parts of a biological target.
In vitro studies have begun to explore the potential pharmacological effects of N-(2,3-dihydro-1,4-benzodioxin-2-yl)methyl-2-(2-methyl-1H-indol-3-yl)->2 oxoacetamide (CAS No. 86281361). Initial findings suggest that this compound exhibits promising activity against certain enzymatic targets. For instance, preliminary data indicate that it may inhibit specific kinases involved in cellular signaling pathways relevant to inflammation and cancer. These pathways are well-documented targets for therapeutic intervention, making this compound a valuable candidate for further investigation.
The structural features of this molecule also make it an attractive candidate for structure-based drug design. High-resolution crystal structures of potential protein targets combined with computational modeling can provide insights into how this compound interacts at the molecular level. Such information is crucial for optimizing its potency and selectivity.
Moreover, the benzodioxin moiety has been implicated in various biological processes due to its ability to modulate neurotransmitter systems. The indole group further enhances this potential by interacting with receptors and enzymes that are involved in neurochemical communication. This dual action makes N-(2,3-dihydro1,4-benzodioxin->22yl)methyl->22(methyl>1H-indol>33yl)>22oxoacetamide (CAS No.>86>281361) a promising candidate for treating neurological disorders characterized by dysregulation of these systems.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed transformations, have been employed to construct the complex framework efficiently. These synthetic strategies not only highlight the synthetic prowess required but also contribute to the development of robust methodologies applicable to other biologically relevant molecules.
In conclusion, N-(22dihydro1,44benzodioxin>22yl)methyl>22(22methyl>11H-indol>33yl)>22oxoacetamide (CAS No.>86>281361) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a valuable asset in ongoing drug discovery efforts. As research continues to uncover new therapeutic applications for such compounds, their potential impact on human health is likely to grow significantly.
862813-61-4 (N-(2,3-dihydro-1,4-benzodioxin-2-yl)methyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)